2-(2-Fluorobenzenesulfonyl)ethan-1-amine

• Molecular Formula: C8H10FNO2S
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 2-(2-fluorophenyl)sulfonylethanamine
• InChI: InChI=1S/C8H10FNO2S/c9-7-3-1-2-4-8(7)13(11,12)6-5-10/h1-4H,5-6,10H2
• InChI Key: KVTHIQRTKMXJMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)F)S(=O)(=O)CCN

Description

2-(2-Fluorobenzenesulfonyl)ethan-1-amine is a fluorinated sulfonamide derivative with the molecular formula C₈H₉FNO₂S (molar mass: 202.23 g/mol). The compound features a benzenesulfonyl group substituted with a fluorine atom at the ortho position, linked to an ethanamine backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Fluorobenzenesulfonyl)ethan-1-amine typically involves the reaction of 2-fluorobenzenesulfonyl chloride with ethanamine. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction can be represented as follows:

$$\text{2-Fluorobenzenesulfonyl chloride} + \text{Ethanamine} \rightarrow \text{2-(2-Fluorobenzenesulfonyl)ethan-1-amine} + \text{HCl}$$2-Fluorobenzenesulfonyl chloride+Ethanamine→2-(2-Fluorobenzenesulfonyl)ethan-1-amine+HCl

Industrial Production Methods

In an industrial setting, the production of 2-(2-Fluorobenzenesulfonyl)ethan-1-amine may involve large-scale synthesis using similar reaction conditions. The process would be optimized for yield and purity, and may include additional steps such as purification by recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(2-Fluorobenzenesulfonyl)ethan-1-amine can undergo various types of chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitro or nitroso compounds.

Reduction: The sulfonyl group can be reduced to a sulfide or thiol group.

Substitution: The fluorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles such as hydroxide ions (OH-) or amines can be used for substitution reactions.

Major Products

Oxidation: Nitro or nitroso derivatives.

Reduction: Sulfide or thiol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-Fluorobenzenesulfonyl)ethan-1-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Fluorobenzenesulfonyl)ethan-1-amine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The sulfonyl group can form strong interactions with amino acid residues in proteins, leading to inhibition or activation of enzymatic activity.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Physicochemical Comparison

The table below compares 2-(2-Fluorobenzenesulfonyl)ethan-1-amine with structurally related ethan-1-amine derivatives:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups	Key Properties/Applications	Source
2-(2-Fluorobenzenesulfonyl)ethan-1-amine	C₈H₉FNO₂S	202.23	Ortho-fluorobenzenesulfonyl, amine	Discontinued pharmaceutical intermediate
2-(4-Fluoro-2-methoxyphenyl)ethan-1-amine	C₉H₁₂FNO	169.20	4-Fluoro-2-methoxyphenyl, amine	Research chemical; methoxy enhances lipophilicity
2-[(Thiophen-3-ylmethyl)sulfanyl]ethan-1-amine	C₇H₁₁NS₂	173.30	Thiophene-sulfanyl, amine	Potential ligand for metal coordination
2-(2,2-Difluorobenzo[d][1,3]dioxol-5-yl)ethan-1-amine	C₉H₉F₂NO₂	201.17	Difluoro-benzodioxol, amine	Rigid aromatic scaffold for CNS-targeting agents
2-((2-(p-Tolyl)-1H-indol-3-yl)thio)ethan-1-amine	C₁₇H₁₈N₂S	282.40	Indole-thioether, amine	Bioactive heterocyclic derivative

Key Observations:

• Electron Effects : The sulfonyl group in the main compound increases polarity and hydrogen-bonding capacity compared to methoxy () or thioether () substituents.
• Molecular Rigidity : The benzodioxol () and indole () systems introduce conformational constraints, which may influence receptor binding.

Biological Activity

2-(2-Fluorobenzenesulfonyl)ethan-1-amine is an organic compound that has garnered attention in medicinal chemistry due to its unique structure and potential biological activities. This article delves into its biological activity, synthesis, and potential therapeutic applications based on a comprehensive review of available literature.

Chemical Structure and Properties

The compound features a fluorobenzenesulfonyl group attached to an ethanamine backbone, characterized by the molecular formula $C_8H_{10}FNO_2S$. The presence of the fluorine atom enhances the compound's stability and lipophilicity, while the sulfonyl group provides a reactive site for interactions with biological targets.

Research indicates that 2-(2-Fluorobenzenesulfonyl)ethan-1-amine may exhibit various biological activities through interactions with specific enzymes and receptors. The sulfonyl group can act as an electrophile, facilitating reactions with nucleophilic sites on proteins. This interaction may modulate enzymatic activity, potentially leading to therapeutic effects such as anti-inflammatory or anticancer properties.

Pharmacological Properties

The pharmacological properties of 2-(2-Fluorobenzenesulfonyl)ethan-1-amine are still under investigation. However, compounds with similar structures often exhibit significant pharmacological activities, including:

• Anticancer Activity : Preliminary studies suggest that the compound may inhibit cancer cell proliferation by interfering with key signaling pathways.
• Anti-inflammatory Effects : The modulation of inflammatory responses through enzyme inhibition could position this compound as a candidate for treating inflammatory diseases.

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds, providing insights into potential effects:

• A study on fluoroaryl compounds demonstrated that modifications in the fluorine position significantly influenced their reactivity and biological activity. This suggests that 2-(2-Fluorobenzenesulfonyl)ethan-1-amine may similarly exhibit varied effects based on its structural characteristics .
• In vitro assays have shown that compounds sharing structural similarities with 2-(2-Fluorobenzenesulfonyl)ethan-1-amine can inhibit specific enzymes associated with cancer progression, indicating a potential pathway for therapeutic application .

Synthesis

The synthesis of 2-(2-Fluorobenzenesulfonyl)ethan-1-amine typically involves the reaction of 2-fluorobenzenesulfonyl chloride with ethanamine in an organic solvent such as dichloromethane or tetrahydrofuran, using a base like triethylamine to neutralize hydrochloric acid produced during the reaction. This process requires careful control of reaction conditions and purification steps to achieve high yield and purity.

Comparative Analysis

To better understand the uniqueness of 2-(2-Fluorobenzenesulfonyl)ethan-1-amine, a comparison with structurally similar compounds is presented:

Compound Name	Structure Type	Notable Features
2-(4-Fluorobenzenesulfonyl)ethan-1-amine	Sulfonamide	Different position of fluorine on the ring
2-(3-Fluorobenzenesulfonyl)ethylamine	Sulfonamide	Variation in fluorine position affecting reactivity
2-(Phenylsulfonyl)ethanamine hydrochloride	Sulfonamide	Lacks fluorine substitution, differing activity
4-Aminobenzenesulfonamide	Sulfonamide	No fluorine; primarily used as an antibiotic

This table highlights how the positioning of the fluorine atom in 2-(2-Fluorobenzenesulfonyl)ethan-1-amine potentially enhances its lipophilicity and biological activity compared to its analogs.